Cas no 881391-88-4 (4-PIPERIDINAMINE, N-METHYL-N-[2-(TRIFLUOROMETHYL)PHENYL]-)

4-PIPERIDINAMINE, N-METHYL-N-[2-(TRIFLUOROMETHYL)PHENYL]- structure
881391-88-4 structure
Product Name:4-PIPERIDINAMINE, N-METHYL-N-[2-(TRIFLUOROMETHYL)PHENYL]-
CAS No:881391-88-4
MF:C13H17F3N2
MW:258.282693624496
CID:3311025
PubChem ID:57874421
Update Time:2025-04-21

4-PIPERIDINAMINE, N-METHYL-N-[2-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

    • 4-PIPERIDINAMINE, N-METHYL-N-[2-(TRIFLUOROMETHYL)PHENYL]-
    • methylpiperidin-4-yl-(2-trifluoromethylphenyl)amine
    • 881391-88-4
    • SCHEMBL83005
    • AKOS023469286
    • Inchi: 1S/C13H17F3N2/c1-18(10-6-8-17-9-7-10)12-5-3-2-4-11(12)13(14,15)16/h2-5,10,17H,6-9H2,1H3
    • InChI Key: HPKNOKLRZDWDJM-UHFFFAOYSA-N
    • SMILES: N1CCC(N(C)C2=CC=CC=C2C(F)(F)F)CC1

Computed Properties

  • Exact Mass: 258.13438304Da
  • Monoisotopic Mass: 258.13438304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 15.3Ų
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